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Compound of Interest

Compound Name: 2-Hydroxyestrone-13C6

Cat. No.: B12407710 Get Quote

The proper disposal of 2-Hydroxyestrone-13C6 is critical for ensuring laboratory safety and

environmental protection. As a stable isotope-labeled compound, its disposal protocol is

determined by its chemical properties rather than any radiological hazard.[1][2] The Safety

Data Sheet (SDS) for 2-Hydroxyestrone-13C6 identifies it as harmful if swallowed and very

toxic to aquatic life with long-lasting effects, necessitating its treatment as a hazardous

chemical waste.[3]

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of 2-Hydroxyestrone-13C6, designed for researchers, scientists, and drug

development professionals. Adherence to these guidelines, in conjunction with local regulations

and institutional protocols, is essential.

Hazardous Waste Storage and Accumulation Limits
Proper storage of chemical waste is paramount to maintaining a safe laboratory environment.

The following table summarizes key quantitative guidelines for the accumulation of hazardous

waste in a satellite accumulation area.[4][5]
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Guideline Specification Citations

Maximum Volume

Up to 55 gallons of a single

hazardous waste stream may

be accumulated.

[5]

Time Limit

Containers can remain in a

satellite accumulation area for

up to one year if partially filled.

[4]

Disposal Deadline (Full)

Full containers must be

removed from the satellite

accumulation area within three

days.

[4]

Disposal Deadline (Volume)

Once 55 gallons of hazardous

waste accumulates, it must be

collected within three days.

[5]

Secondary Containment

Must be capable of holding

110% of the volume of the

primary container(s).

[5]

Standard Operating Protocol for Disposal of 2-
Hydroxyestrone-13C6
This protocol outlines the necessary steps for the safe disposal of 2-Hydroxyestrone-13C6
waste, including pure solid compound and contaminated lab supplies.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure appropriate PPE is worn as specified in the safety

data sheet.[3]

Eye Protection: Wear safety goggles with side-shields.[3]

Hand Protection: Use compatible, chemical-resistant gloves.[3][6]

Body Protection: Wear an impervious lab coat or clothing to prevent skin exposure.[3][6]
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Respiratory Protection: If there is a risk of generating dusts, a suitable respirator is required.

[3]

Waste Characterization and Segregation
Waste Determination: A chemical is considered waste when it is no longer intended for use.

[7]

Hazard Identification: 2-Hydroxyestrone-13C6 is classified as hazardous due to its oral

toxicity and high aquatic toxicity.[3] It is not radioactive as it contains a stable isotope.[1]

Segregation: Do not mix 2-Hydroxyestrone-13C6 waste with general laboratory trash or

non-hazardous waste.[1] It should be segregated from incompatible materials such as strong

acids/alkalis and strong oxidizing/reducing agents.[3] Store acids and bases separately.[4]

Waste Collection and Containment
Solid Waste (Pure Chemical): Dispose of solid 2-Hydroxyestrone-13C6 in its original

manufacturer's container if possible.[5] If transferring to a new container, ensure it is

compatible, in good condition with no cracks or leaks, and has a secure, leak-proof screw-on

cap.[4][5][7]

Contaminated Lab Supplies (Dry Waste): Items such as gloves, absorbent paper, and Kim

Wipes that are contaminated with 2-Hydroxyestrone-13C6 should be collected as

hazardous waste.[5] Double-bag this waste in clear plastic bags to permit visual inspection.

[5]

Contaminated Sharps: Any contaminated sharps (e.g., pipette tips, broken glass) must be

placed in a designated, puncture-resistant sharps container labeled for chemically

contaminated sharps.[5][8]

Container Filling: Do not overfill waste containers. Leave at least one inch of headroom to

allow for expansion.[4]

Container Closure: Keep waste containers securely capped at all times, except when adding

waste.[5][7]
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Labeling and Storage
Labeling: Every waste container must be clearly labeled with a "Hazardous Waste" tag.[5][7]

The label must include the full chemical name "2-Hydroxyestrone-13C6" (no abbreviations)

and a statement of the hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").[3][7]

Storage Location: Store the sealed and labeled waste containers in a designated satellite

accumulation area within the laboratory.[4]

Secondary Containment: Place all primary waste containers in a secondary container, such

as a lab tray, to contain any potential leaks or spills.[5] The secondary container must be

chemically compatible with the waste.[5]

Final Disposal
Environmental Precaution: Crucially, do not dispose of 2-Hydroxyestrone-13C6 down the

drain or in regular trash due to its high aquatic toxicity.[3][9] Avoid any release into the

environment.[3][6]

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health & Safety (EH&S) department or a certified hazardous waste disposal

company.[1][3] Follow your institution's specific procedures for requesting a hazardous waste

collection.[5]

Record Keeping: Maintain accurate records of the amount of waste generated and the date

of disposal, in accordance with institutional and local regulations.[10]

Disposal Workflow for 2-Hydroxyestrone-13C6
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste containing 2-Hydroxyestrone-13C6.
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Waste Generation

Hazard Assessment

Disposal Pathways

Disposal Procedure

2-Hydroxyestrone-13C6 Waste Generated

Is the Isotope Radioactive?

Assess Waste

Stable Isotope:
Disposal based on chemical hazard

No (Stable ¹³C)

Non-Hazardous Waste:
Follow Standard Lab Procedures

Yes (Not applicable here)

Is the Chemical Hazardous?

Hazardous Chemical Waste:
Follow Hazardous Waste Protocol

Yes (Toxic, Aquatic Hazard)No

1. Wear Appropriate PPE

2. Segregate Waste

3. Use Labeled, Sealed Container

4. Store in Secondary Containment
in Satellite Area

5. Arrange EH&S Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 2-Hydroxyestrone-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. moravek.com [moravek.com]

2. How to Dispose the Waste from Isotope Labeling [bocsci.com]

3. 2-Hydroxyestrone-13C6|MSDS [dcchemicals.com]

4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

5. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

6. biosynth.com [biosynth.com]

7. campussafety.lehigh.edu [campussafety.lehigh.edu]

8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

9. Hazardous Waste and Disposal - American Chemical Society [acs.org]

10. plantsci.cam.ac.uk [plantsci.cam.ac.uk]

To cite this document: BenchChem. [Safe Disposal of 2-Hydroxyestrone-13C6: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407710#2-hydroxyestrone-13c6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12407710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

